Cas no 62220-10-4 (Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-)

• Product Name: Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
• CAS No: 62220-10-4
• MF: C₇H₁₆N₃O₃PS
• MW: 253.259000778198
• CID: 453948
• PubChem ID: 71388663
• Update Time: 2025-04-19

Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
• 2-[2-(2-cyanoethylamino)ethylamino]ethylsulfanylphosphonic acid
• 62220-10-4
• DTXSID80810720
• S-[2-({2-[(2-Cyanoethyl)amino]ethyl}amino)ethyl] dihydrogen phosphorothioate

• Inchi： 1S/C7H16N3O3PS/c8-2-1-3-9-4-5-10-6-7-15-14(11,12)13/h9-10H,1,3-7H2,(H2,11,12,13)
• InChI Key： GHSCBLIYMGZDFN-UHFFFAOYSA-N
• SMILES： S(CCNCCNCCC#N)P(=O)(O)O

Computed Properties

• Exact Mass: 253.06518
• Monoisotopic Mass: 253.06499955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 105.38
• LogP: 0.68698